6-bromo-4,4-dimethyl-2,3-dihydro-1H-quinoline

• IUPAC Name: 6-bromo-4,4-dimethyl-2,3-dihydro-1H-quinoline
• InChI: InChI=1S/C11H14BrN/c1-11(2)5-6-13-10-4-3-8(12)7-9(10)11/h3-4,7,13H,5-6H2,1-2H3
• InChI Key: WBOOAXJWGJAIMB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCNC2=C1C=C(C=C2)Br)C
• Molecular Formula: C11H14BrN
• Molecular Weight: 240.14 g/mol
• CAS RN: 135631-91-3

Description

“6-bromo-4,4-dimethyl-2,3-dihydro-1H-quinoline” is a chemical compound with the molecular formula C11H12BrNO. It is a solid at room temperature. The compound is used in research and has a molecular weight of 254.13.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H12BrNO/c1-11(2)6-10(14)13-9-4-3-7(12)5-8(9)11/h3-5H,6H2,1-2H3,(H,13,14). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature and has a molecular weight of 254.13.

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word “Warning”. It may cause harm if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation.

Future Directions

Given the interesting pharmaceutical and biological activities of quinoline derivatives, “6-bromo-4,4-dimethyl-2,3-dihydro-1H-quinoline” could potentially be a valuable compound in drug research and development. Further studies are needed to explore its potential applications.

Synthesis routes and methods I

Procedure details

To 23.5 ml of 1.0 M (23.5 mmol) lithium aluminum hydride in THF, heated to reflux under nitrogen, was added to solution of 4.95 g (19.48 mmol) of 4,4-dimethyl-6-bromo-2-oxo-1,2,3,4-tetrahydroquinoline (Compound 93) in 50 ml of dry THF and 100 ml of dry ether via a double-ended needle. The mixture was heated at reflux for 2 h and then cooled to room temperature. The reaction mixture was then quenched by the slow addition of 25 ml of water followed by 50 ml of 5% NaOH solution. The mixture was extracted with 2×25 ml of ether, the organic extracts were combined and washed successively with 25 ml each of water and saturated NaCl solution and then dried (MgSO4). The solvent was removed in vacuo and the residue purified by flash chromatography (silica; 15% ethyl acetate in hexanes) to give the title compound as a brown oil. PMR (CDCl3): δ 1.27 (6H, s), 1.67-1.74 (2H, m), 3.23-3.32 (2H, m), 3.90 (1H, broad s), 6.33 (1H, d, J~8.4 Hz), 7.10 (1H, dd, J~8.4 Hz, 2.3 Hz), 7.25 (1H, d, J~2.3 Hz).

Synthesis routes and methods II

Procedure details

To 23.5 ml of 1.0M (23.5 mmol) lithium aluminum hydride in THF, heated to reflux under nitrogen, was added a solution of 4.95 g (19.48 mmol) of 4,4-dimethyl-6-bromo-2-oxo-1,2,3,4-tetrahydroquinoline in 50 ml of dry THF and 100 ml of dry diethyl ether via a double-ended needle. The mixture was heated at reflux for 2 hours and then cooled to room temperature. The reaction mixture was then quenched by the slow addition of 25 ml of water followed by 50 ml of 5% NaOH solution. The mixture was extracted with 2×25 ml of ether, the organic extracts were combined and washed successively with 25 ml each of water and saturated NaCl solution and then dried (MgSO4). The solvent was removed in vacuo and the residue purified by flash chromatography (silica; 15% ethyl acetate in hexanes) to give the title compound as a brown oil.